Cas no 947601-94-7 (1-Ethyl-3-methylimidazolium bicarbonate)
947601-94-7 structure
Product Name:1-Ethyl-3-methylimidazolium bicarbonate
CAS No:947601-94-7
MF:C7H12N2O3
MW:172.181781768799
CID:1001256
PubChem ID:57356863
Update Time:2024-10-25
1-Ethyl-3-methylimidazolium bicarbonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-3-methylimidazolium bicarbonate
- 1-ethyl-3-methylimidazol-3-ium,hydrogen carbonate
- SCHEMBL357949
- DTXSID60723460
- 1-Ethyl-3-methylimidazolium hydrogen car
- 947601-94-7
- AKOS025394942
- 1-Ethyl-3-methyl-1H-imidazol-3-ium hydrogen carbonate
- 1-ethyl-3-methylimidazol-3-ium;hydrogen carbonate
- 1-Ethyl-3-methylimidazolium bicarbonate
- starbld0001811
-
- Inchi: InChI=1S/C6H11N2.CH2O3/c1-3-8-5-4-7(2)6-8;2-1(3)4/h4-6H,3H2,1-2H3;(H2,2,3,4)/q+1;/p-1
- InChI Key: ULMGNXSIBNEBFL-UHFFFAOYSA-M
- SMILES: CCN1C=C[N+](=C1)C.C(=O)(O)[O-]
Computed Properties
- Exact Mass: 172.08479225g/mol
- Monoisotopic Mass: 172.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 97.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- Flash Point: 57 °C
1-Ethyl-3-methylimidazolium bicarbonate Security Information
- Hazardous Material transportation number:UN 1987 3/PG 3
- Hazard Category Code: 20/21/22-36/37/38-68/20/21/22-39/23/24/25
- Safety Instruction: 26-36/37
-
Hazardous Material Identification:
1-Ethyl-3-methylimidazolium bicarbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-222697-10g |
1-Ethyl-3-methylimidazolium hydrogen carbonate solution, |
947601-94-7 | 10g |
¥1504.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222697-10 g |
1-Ethyl-3-methylimidazolium hydrogen carbonate solution, |
947601-94-7 | 10g |
¥1,504.00 | 2023-07-11 |
1-Ethyl-3-methylimidazolium bicarbonate Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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